Cas no 1250884-00-4 ((S)-tert-Butyl 2-amino-2-phenylacetate HCl)
1250884-00-4 structure
Product Name:(S)-tert-Butyl 2-amino-2-phenylacetate HCl
CAS No:1250884-00-4
MF:C13H24N2O3
MW:256.341263771057
CID:3158674
PubChem ID:71305877
Update Time:2025-04-21
(S)-tert-Butyl 2-amino-2-phenylacetate HCl Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2-amino-2-phenylacetate HCl
- cis-tert-Butyl3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
- cis-tert-Butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
- 1250884-00-4
-
- Inchi: 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-9-8-17-11(6-14)10(9)7-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11?/m0/s1
- InChI Key: HLBMPIBPEUZPJQ-QRHSGQBVSA-N
- SMILES: O1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1CN
Computed Properties
- Exact Mass: 256.17869263Da
- Monoisotopic Mass: 256.17869263Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.8Ų
(S)-tert-Butyl 2-amino-2-phenylacetate HCl Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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